3'-Chloro-4-nitro-[1,1'-biphenyl]-2-carbaldehyde

• IUPAC Name: 2-(3-chlorophenyl)-5-nitrobenzaldehyde
• InChI: InChI=1S/C13H8ClNO3/c14-11-3-1-2-9(6-11)13-5-4-12(15(17)18)7-10(13)8-16/h1-8H
• InChI Key: OGNWDEVJJGPHEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=C(C=C(C=C2)[N+](=O)[O-])C=O
• Molecular Formula: C13H8ClNO3
• Molecular Weight: 261.66 g/mol

Description

3’-Chloro-4-nitro-[1,1’-biphenyl]-2-carbaldehyde is an organic compound with the molecular formula C13H8ClNO3. It is a derivative of biphenyl, featuring a chloro group at the 3’ position, a nitro group at the 4 position, and a carbaldehyde group at the 2 position. This compound is of significant interest in organic chemistry due to its unique structural features and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3’-Chloro-4-nitro-[1,1’-biphenyl]-2-carbaldehyde typically involves multi-step organic reactions. One common method is the nitration of 3’-chloro-[1,1’-biphenyl]-2-carbaldehyde, followed by purification. The reaction conditions often require the use of strong acids like sulfuric acid and nitric acid under controlled temperatures to ensure selective nitration.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale nitration processes with optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography are common to achieve high-quality products.

Chemical Reactions Analysis

Types of Reactions: 3’-Chloro-4-nitro-[1,1’-biphenyl]-2-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The chloro group can be substituted with other nucleophiles in the presence of suitable catalysts.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Hydrogen gas with palladium catalyst, tin(II) chloride, or iron powder in acidic conditions.

Substitution: Nucleophiles like amines, thiols, or alkoxides in the presence of catalysts like copper or palladium.

Major Products:

Oxidation: 3’-Chloro-4-nitro-[1,1’-biphenyl]-2-carboxylic acid.

Reduction: 3’-Chloro-4-amino-[1,1’-biphenyl]-2-carbaldehyde.

Substitution: Various substituted biphenyl derivatives depending on the nucleophile used.

Scientific Research Applications

3’-Chloro-4-nitro-[1,1’-biphenyl]-2-carbaldehyde has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules and in studying reaction mechanisms.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a precursor for the development of pharmaceutical compounds.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3’-Chloro-4-nitro-[1,1’-biphenyl]-2-carbaldehyde involves its interaction with various molecular targets. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, leading to potential antimicrobial or anticancer effects. The aldehyde group can form covalent bonds with nucleophilic sites in biomolecules, affecting their function.

Comparison with Similar Compounds

• 3-Chloro-4-nitro-[1,1’-biphenyl]
• 4’-Chloro-2-nitro-[1,1’-biphenyl]
• 3’-Bromo-4-nitro-[1,1’-biphenyl]-2-carbaldehyde

Comparison: 3’-Chloro-4-nitro-[1,1’-biphenyl]-2-carbaldehyde is unique due to the presence of both a chloro and a nitro group on the biphenyl scaffold, along with an aldehyde group. This combination of functional groups imparts distinct reactivity and potential applications compared to its analogs. For instance, the chloro group can be selectively substituted, and the nitro group can be reduced, providing versatile synthetic pathways for derivative compounds.